![molecular formula C14H10Cl3NO4S B2401629 2-{2-Chloro[(2,5-dichlorophenyl)sulfonyl]anilino}acetic acid CAS No. 337921-87-6](/img/structure/B2401629.png)
2-{2-Chloro[(2,5-dichlorophenyl)sulfonyl]anilino}acetic acid
Description
2-{2-Chloro[(2,5-dichlorophenyl)sulfonyl]anilino}acetic acid (2CPSAA) is a synthetic organic compound that is used in a variety of scientific research applications. It is a sulfonamide derivative of 2-chloroaniline, and is a colorless solid that is soluble in water and other polar solvents. 2CPSAA is a useful compound for laboratory experiments due to its stability, solubility and low toxicity.
Scientific Research Applications
- 2-{2-Chloro[(2,5-dichlorophenyl)sulfonyl]anilino}acetic acid has been studied as a potential herbicide. Researchers have explored its efficacy in controlling unwanted plant growth, particularly in agricultural settings. Its mode of action and impact on different plant species are areas of interest .
- The compound has been used as an internal standard in analytical methods for detecting phenoxyalkanoic acid herbicides in blood samples. Researchers employ gas chromatography (GC) with electron-capture detection to quantify these herbicides, including 2-{2-Chloro[(2,5-dichlorophenyl)sulfonyl]anilino}acetic acid .
- GC techniques have also been applied to determine the concentration of 2-{2-Chloro[(2,5-dichlorophenyl)sulfonyl]anilino}acetic acid in soils. Understanding its behavior in soil matrices is crucial for assessing its environmental impact and persistence .
- Researchers have explored the pharmacological properties of this compound. Investigations include its potential as an anti-inflammatory agent, its effects on cellular pathways, and its interactions with biological targets. These studies aim to uncover therapeutic applications .
- 2-{2-Chloro[(2,5-dichlorophenyl)sulfonyl]anilino}acetic acid serves as a building block in synthetic chemistry. Scientists use it to create more complex molecules by modifying its structure or incorporating it into larger frameworks. Its reactivity and versatility make it valuable in organic synthesis .
- Some studies explore the material properties of this compound. Researchers investigate its behavior under different conditions, such as temperature, pressure, and solvent environments. Understanding its physical characteristics aids in designing novel materials or optimizing existing ones.
Herbicide Research
Environmental Monitoring
Soil Studies
Pharmacological Investigations
Synthetic Chemistry
Material Science
properties
IUPAC Name |
2-(2-chloro-N-(2,5-dichlorophenyl)sulfonylanilino)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl3NO4S/c15-9-5-6-11(17)13(7-9)23(21,22)18(8-14(19)20)12-4-2-1-3-10(12)16/h1-7H,8H2,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBORRBHWLLAYOK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)N(CC(=O)O)S(=O)(=O)C2=C(C=CC(=C2)Cl)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl3NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{2-Chloro[(2,5-dichlorophenyl)sulfonyl]anilino}acetic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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